Cas no 293732-19-1 (Benzene, 1-(bromomethyl)-2-iodo-4,5-dimethoxy-)

• Product Name: Benzene, 1-(bromomethyl)-2-iodo-4,5-dimethoxy-
• CAS No: 293732-19-1
• MF: C₉H₁₀BrIO₂
• MW: 356.982974529266
• CID: 1439798
• PubChem ID: 11002803
• Update Time: 2025-04-20

Benzene, 1-(bromomethyl)-2-iodo-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-iodo-4,5-dimethoxy-
• 1-(bromomethyl)-2-iodo-4,5-dimethoxybenzene
• 293732-19-1
• SCHEMBL3391657

• Inchi： 1S/C9H10BrIO2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： ATDOAEZCVSAWPE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1CBr)OC)OC

Computed Properties

• Exact Mass: 355.8904
• Monoisotopic Mass: 355.89089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46